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Compound of Interest

Compound Name: 3-Chloro-1-propanethiol

Cat. No.: B091760

An In-depth Technical Guide to the Safe Handling of 3-Chloro-1-propanethiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-chloro-1-
propanethiol (CAS No. 17481-19-5), a chemical intermediate used in various organic
synthesis applications. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Chemical and Physical Properties

3-Chloro-1-propanethiol is a colorless liquid with a characteristic mild, unpleasant odor.[1] It is
a flammable liquid and vapor.[2][3] A summary of its key quantitative properties is provided in
the table below.
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Property Value Reference
Molecular Formula CsH-CIS [2]
Molecular Weight 110.61 g/mol [1][2]
Boiling Point 145.0 - 145.5 °C at 751 Torr [1114]
Density 1.128 - 1.136 g/mL at 25 °C [4115]

Flash Point 43 °C (109.4 - 110 °F) - closed (1]

cup

Refractive Index n20/D 1.4921 [1114]
Vapor Pressure 5.02 mmHg at 25°C [1]

Soluble in organic solvents like
Solubility ethanol and ether. Soluble in [5]

water.

Hazard Identification and GHS Classification

3-Chloro-1-propanethiol is classified as a hazardous substance. It is crucial to understand its
potential dangers before handling.

GHS Classification:[2]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation
(H335: May cause respiratory irritation)

Signal Word: Warning[2][4]

Hazard Pictograms:
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e Flame (Flammable)

o Exclamation Mark (Irritant)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 3-chloro-
1-propanethiol to minimize exposure risk.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3] Standard safety
glasses are not sufficient.

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., Butyl rubber, Viton) inspected prior to
use.[3][6] Dispose of contaminated gloves after use in accordance with laboratory
protocols.

o Protective Clothing: Wear a flame-retardant lab coat and additional protective clothing as
necessary to prevent skin contact.[5]

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[7][8] If inhalation risk is high, use a NIOSH-approved respirator with an appropriate
cartridge (e.g., type ABEK (EN14387) respirator filter).[4]
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Caption: PPE selection workflow for handling 3-Chloro-1-propanethiol.

Safe Handling and Storage

Handling:

Avoid all personal contact, including inhalation of vapors.[6]

e Use in a well-ventilated area or under a chemical fume hood.[6][7]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.
e Use non-sparking tools.[9]

e Ground/bond container and receiving equipment to prevent static discharge.

e Avoid contact with incompatible materials such as strong oxidizing agents, acids, and bases.
[8][10]

» Wash hands thoroughly after handling.[3]

Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]
o Keep containers tightly closed and sealed when not in use.[6][8]

o Store in a segregated and approved area, designated for flammable liquids (Storage Class
3).14]

First Aid Measures

In case of exposure, seek immediate medical attention and show the safety data sheet to the
attending physician.[3]

 Inhalation: If inhaled, move the person to fresh air.[3] If breathing is difficult or has stopped,
provide artificial respiration.[3][9] Consult a physician immediately.
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o Skin Contact: Immediately remove all contaminated clothing.[6][9] Wash the affected area
with soap and plenty of water for at least 15 minutes.[3][9] Consult a physician.

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
including under the eyelids.[3][7] Remove contact lenses if present and easy to do.[3]
Continue rinsing and consult a physician immediately.

 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Accidental Release and Fire-Fighting Measures

Accidental Release Protocol: In the event of a spill, a coordinated response is necessary to
ensure safety and containment.

o Evacuate: Immediately evacuate personnel from the spill area and move upwind.[6][9]
o Control Entry: Secure and control entrance to the area.[9]

o Eliminate Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[6]

[°]
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,
dry sand, or earth.[6][9] Do not use combustible materials.

o Collection: Collect the absorbed material using non-sparking tools and place it into a
suitable, sealed container for disposal.[9]

o Decontamination: Clean the spill area thoroughly. Do not wash spills into the sewer system.

[9]

» Waste Disposal: Dispose of the waste as hazardous material in accordance with local, state,
and federal regulations.[9]
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Caption: Logical workflow for handling a 3-Chloro-1-propanethiol spill.
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam.[9] Water may be ineffective in extinguishing the fire but can be used
to cool fire-exposed containers.[9]

e Hazardous Combustion Products: Fire may produce poisonous and irritating gases, including
hydrogen sulfide and sulfur oxides.[9]

» Special Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][10] Vapors are heavier than air and may travel to a source of
ignition and flash back.[9] Containers may explode when heated.[9]

Toxicological Information

3-Chloro-1-propanethiol is irritating to the skin, eyes, and respiratory system.[3][5] While
specific toxicological studies on this compound are limited, related thiols can cause headaches,
dizziness, and nausea upon exposure.[9] All handling should be conducted with the
assumption that it is a harmful chemical.[5]

Disposal Considerations

Dispose of 3-chloro-1-propanethiol and any contaminated materials as hazardous waste.[7]
Disposal must be in accordance with all applicable federal, state, and local environmental
regulations. Do not allow the chemical to enter drains or waterways.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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